Cas no 64245-18-7 (2-Naphthalenol, 1-(dimethylamino)-1,2,3,4-tetrahydro-, trans-)

• Product Name: 2-Naphthalenol, 1-(dimethylamino)-1,2,3,4-tetrahydro-, trans-
• CAS No: 64245-18-7
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 1673720
• Update Time: 2025-05-30

2-Naphthalenol, 1-(dimethylamino)-1,2,3,4-tetrahydro-, trans- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenol, 1-(dimethylamino)-1,2,3,4-tetrahydro-, trans-
• 2-Naphthalenol, 1-(dimethylamino)-1,2,3,4-tetrahydro-, trans- (9CI)

• Inchi： 1S/C12H17NO/c1-13(2)12-10-6-4-3-5-9(10)7-8-11(12)14/h3-6,11-12,14H,7-8H2,1-2H3/t11-,12-/m1/s1
• InChI Key： ZAQRZIOJHJSUMA-VXGBXAGGSA-N
• SMILES： [C@@H]1(N(C)C)C2=C(C=CC=C2)CC[C@H]1O

Computed Properties

• Exact Mass: 191.13111

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 315.5±42.0 °C(Predicted)
• PSA: 23.47
• pka: 14.67±0.40(Predicted)

Additional information on 2-Naphthalenol, 1-(dimethylamino)-1,2,3,4-tetrahydro-, trans-

Comprehensive Overview of 2-Naphthalenol, 1-(dimethylamino)-1,2,3,4-tetrahydro-, trans- (CAS No. 64245-18-7)

The compound 2-Naphthalenol, 1-(dimethylamino)-1,2,3,4-tetrahydro-, trans- (CAS No. 64245-18-7) is a specialized organic molecule with a unique structural framework. Its chemical structure combines a naphthalene backbone with a dimethylamino group and a tetrahydro modification, making it a subject of interest in pharmaceutical and material science research. The trans- configuration of this compound further enhances its stereochemical significance, which is often explored in chiral synthesis and drug development.

In recent years, the demand for 1-(dimethylamino)-1,2,3,4-tetrahydro-2-naphthalenol has grown due to its potential applications in advanced organic synthesis. Researchers are particularly interested in its role as an intermediate for bioactive molecules, including those targeting neurological and metabolic pathways. The compound’s CAS No. 64245-18-7 is frequently searched in academic databases and chemical supplier platforms, reflecting its relevance in modern chemistry.

One of the trending topics associated with trans-1-(dimethylamino)-1,2,3,4-tetrahydro-2-naphthalenol is its utility in green chemistry. With increasing emphasis on sustainable practices, scientists are investigating eco-friendly synthesis routes for this compound. Questions like "How to synthesize 2-Naphthalenol derivatives sustainably?" or "What are the industrial uses of CAS 64245-18-7?" are commonly encountered in search engines, highlighting public curiosity.

The stereochemistry of 2-Naphthalenol, 1-(dimethylamino)-1,2,3,4-tetrahydro-, trans- also makes it a candidate for asymmetric catalysis. Its ability to act as a ligand or chiral auxiliary in enantioselective reactions is a hot topic in synthetic organic chemistry. Laboratories focusing on highly selective transformations often prioritize this compound for its structural versatility.

From an analytical perspective, CAS No. 64245-18-7 is characterized using techniques such as NMR, HPLC, and mass spectrometry. These methods ensure purity and confirm the trans- configuration, which is critical for reproducibility in research. The compound’s spectral data is widely shared in chemical forums, addressing queries like "NMR peaks for 1-(dimethylamino)-1,2,3,4-tetrahydro-2-naphthalenol" or "HPLC methods for CAS 64245-18-7."

In material science, 2-Naphthalenol, 1-(dimethylamino)-1,2,3,4-tetrahydro-, trans- has been explored for its photophysical properties. Its conjugated system and amine functionality make it a potential candidate for organic semiconductors or fluorescent probes. Such applications align with the growing interest in organic electronic materials, a field that garners significant attention in both academic and industrial settings.

To summarize, 2-Naphthalenol, 1-(dimethylamino)-1,2,3,4-tetrahydro-, trans- (CAS No. 64245-18-7) is a multifaceted compound with broad applicability. Its structural features, synthetic utility, and potential in emerging technologies make it a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in innovative chemical developments.